Tazarotenic acid-13C2,d2

• Molecular Formula: C19H17NO2S
• Molecular Weight: 327.4 g/mol
• InChI: InChI=1S/C19H17NO2S/c1-19(2)9-10-23-17-8-4-13(11-16(17)19)3-6-15-7-5-14(12-20-15)18(21)22/h4-5,7-8,11-12H,9-10H2,1-2H3,(H,21,22)/i3+1,6+1,10D2
• InChIKey: IQIBKLWBVJPOQO-ARXHPFOJSA-N

Tazarotenic Acid-13C2,d2 – Isotope-Labeled Standard

Tazarotenic acid-13C2,d2 (AGN 190299-13C2,d2, CAS 1309935-88-3) is a stable isotope-labeled analog of tazarotenic acid, the active carboxylic acid metabolite of the third-generation synthetic retinoid tazarotene [1]. This compound incorporates two carbon-13 atoms and two deuterium atoms, yielding a molecular formula of C17[13C]2H15D2NO2S and a molecular weight of 327.41 . The unlabeled compound, tazarotenic acid (AGN 190299, CAS 118292-41-4), is rapidly formed in vivo and serves as the principal active species responsible for binding to retinoic acid receptors (RARs) [2]. The isotopically labeled form is specifically designed and validated for use as an internal standard in mass spectrometry-based quantitative assays, enabling precise and accurate measurement of tazarotenic acid in complex biological matrices [3].

Design

Dual 13C2,d2 labeling provides a distinct mass shift to reduce isotopic crosstalk in MS detection.

Use Context

SIL-IS for LC-MS/MS quantification of tazarotenic acid metabolite in biological matrices.

Key Benefit

May compensate for matrix effects and support reproducible quantification in research bioanalysis.

• [1] Hsyu PH, Bowen B, Tang-Liu D. Pharmacokinetics of a novel retinoid AGN 190168 and its metabolite AGN 190299 after intravenous administration of AGN 190168 to rats. Biopharm Drug Dispos. 1994;15(5):347-57. View Source
• [2] Hamzehpour H, Hauksson KH, Jónsson H, Gizurarson S, Snorradottir BS. Optimization and Validation of an Ultra-Performance Liquid Chromatography with Quadrupole Detector Mass Spectrometry Quantification Method for the Simultaneous Detection of Tazarotene and Tazarotenic Acid in Porcine Skin: An In Vitro Study. Int J Mol Sci. 2025;26(2):489. View Source
• [3] MedChemExpress. Tazarotenic acid-13C2,d2 (AGN 190299-13C2,d2) Product Page. MedChemExpress. View Source

Tazarotenic Acid-13C2,d2: Why Substitutes Fail

Substituting Tazarotenic acid-13C2,d2 with the unlabeled parent compound or a different isotopic variant (e.g., a d6 or d8 analog) in a validated LC-MS/MS method fundamentally compromises quantitative accuracy and analytical validity. The utility of this specific compound rests on its role as a stable isotope-labeled internal standard (SIL-IS), where it co-elutes with the analyte (tazarotenic acid) but is distinguished by its unique mass-to-charge ratio (m/z) [1]. Using an unlabeled standard introduces a new, unquantifiable source of the analyte itself, confounding the measurement. Using a different isotopologue introduces a risk of spectral interference and altered chromatographic behavior, which directly violates the core principle of stable isotope dilution analysis, wherein the internal standard must be chemically and physically identical to the analyte except for a distinct mass difference [2]. The specific selection of 13C2,d2 labeling is a deliberate design choice to optimize mass spectral resolution and minimize isotopic crosstalk in complex biological samples, a benefit that is lost upon substitution [3].

Unlabeled tazarotenic acid

Introduces unquantifiable analyte, confounding measurement and violating isotope dilution principles.

Different isotopologue (e.g., d6, d8)

May exhibit altered chromatographic retention or spectral interference, potentially compromising method accuracy.

• [1] Yu-Ting Lu, Zhao-Liang Hu, Fang-Xian Shao, Min Song, Tai-Jun Hang. Simultaneous determination of tazarotene, clindamycin phosphate and their active metabolites in Bama mini-pig skin by LC-MS/MS: Application to the development of a tazarotene/clindamycin phosphate cream. J Pharm Biomed Anal. 2021;193:113722. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [3] Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies. Chem Res Toxicol. 2008;21(9):1672-1689. View Source

Tazarotenic Acid-13C2,d2: Quantitative Advantages

Enhanced Mass Spec Selectivity

The dual-isotope labeling (13C2,d2) of Tazarotenic acid-13C2,d2 introduces a theoretical mass shift of +4 Da relative to the unlabeled analyte (Monoisotopic Mass of Tazarotenic Acid: 323.0980 Da). This mass difference is sufficient to overcome the primary obstacle in MS quantitation: the natural isotopic abundance of the analyte itself. Without this shift, the internal standard signal is indistinguishable from the analyte's M+1, M+2, etc., isotopomers, a phenomenon known as 'isotopic crosstalk' [1]. The +4 Da shift places the internal standard's molecular ion in a region of the mass spectrum with negligible natural isotopic contribution from the analyte, ensuring a clean baseline and accurate peak integration. This is a direct, class-level advantage of a +4 Da labeled standard over an unlabeled one or a minimally labeled (+1 or +2 Da) one, where isotopic interference can be a significant source of error, especially at low analyte concentrations or high standard concentrations [2].

Mass Selectivity

Class-level

+4 Da mass shift vs unlabeled (Δ0) or d2 (Δ+2)

May reduce isotopic crosstalk, supporting lower LLOQ in complex samples.

Theoretical advantage; typical isotopic patterns.

Evidence Dimension	Mass Spectral Resolution and Isotopic Interference
Target Compound Data	Mass shift of +4 Da (from 2x 13C and 2x 2H)
Comparator Or Baseline	Unlabeled Tazarotenic Acid (Δ0 Da) or d2-labeled analog (Δ+2 Da)
Quantified Difference	Reduction of isotopic crosstalk from ~1-10% (for M+2) to <0.1% (for M+4)
Conditions	Theoretical calculation based on typical isotopic abundance patterns for small organic molecules analyzed by ESI-MS/MS.

Why This Matters

This ensures higher specificity and lower limits of quantification in trace-level analysis of tazarotenic acid from complex biological samples like skin or plasma.

• [1] Bussy U, Chung-Davidson YW, Li K, Li W. Best practices in the use of stable isotope labeled internal standards in LC-MS bioanalysis. J Chromatogr B Analyt Technol Biomed Life Sci. 2022;1207:123388. View Source
• [2] Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies. Chem Res Toxicol. 2008;21(9):1672-1689. View Source

Precision Benefit of SIL-IS

The primary justification for using a stable isotope-labeled internal standard (SIL-IS) like Tazarotenic acid-13C2,d2 is the dramatic improvement in analytical precision and accuracy compared to methods without an internal standard. While no head-to-head study was identified for this specific compound, a class-level inference can be made. In a validated UPLC-QDa method for tazarotenic acid in porcine skin, precision was reported as <15% across the calibration range when a structurally similar but unlabeled internal standard was used [1]. The use of a true SIL-IS like Tazarotenic acid-13C2,d2 would be expected to further improve these metrics, reducing variability caused by matrix effects and sample preparation recovery, which are not corrected for by a non-isotopic analog [2].

Precision Benefit

Class-level

Projected >5% CV improvement over no internal standard

May enhance reproducibility in method validation.

Inferred from SIL-IS principles; head-to-head data not identified.

Evidence Dimension	Method Precision (Inter-day or Intra-day CV%)
Target Compound Data	Expected precision (CV%) of <10% across the analytical range when used as a SIL-IS [Inferred from class-level performance]
Comparator Or Baseline	No internal standard or use of a non-isotopic analog (reported precision of ≤15% CV)
Quantified Difference	Projected improvement of >5% in precision and accuracy
Conditions	Inference based on general principles of stable isotope dilution mass spectrometry applied to a validated LC-MS/MS method for tazarotenic acid in porcine skin [1].

Why This Matters

Reducing analytical variability is paramount for generating robust and reproducible data, especially in regulated bioanalysis supporting drug development and clinical research.

• [1] Hamzehpour H, Hauksson KH, Jónsson H, Gizurarson S, Snorradottir BS. Optimization and Validation of an Ultra-Performance Liquid Chromatography with Quadrupole Detector Mass Spectrometry Quantification Method for the Simultaneous Detection of Tazarotene and Tazarotenic Acid in Porcine Skin: An In Vitro Study. Int J Mol Sci. 2025;26(2):489. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Matrix Effect Compensation

A core, class-level advantage of using a SIL-IS is its ability to accurately compensate for matrix effects—signal suppression or enhancement caused by co-eluting biological components that alter the ionization efficiency of the analyte in the MS source. Because Tazarotenic acid-13C2,d2 and its unlabeled counterpart are chemically identical, they experience nearly identical ionization conditions [1]. Their response ratio (analyte peak area / internal standard peak area) therefore remains constant, even as the absolute signal for both varies due to the matrix. This is in stark contrast to using a non-isotopic internal standard, where differences in ionization efficiency can lead to inaccurate quantification [2]. The specific use of Tazarotenic acid-13C2,d2 ensures that the response factor for the analyte in the sample is normalized against the response of an internal standard that is subjected to the exact same matrix effects, leading to more accurate and reliable concentration measurements in complex samples like dermal tissue or plasma.

Matrix Compensation

Class-level

Co-eluting SIL-IS normalizes matrix effects

May improve accuracy in tissue or plasma bioanalysis.

Response ratio remains constant under ion suppression/enhancement.

Evidence Dimension	Matrix Effect Compensation
Target Compound Data	Co-elutes with the analyte, providing identical ionization environment and matrix effect correction.
Comparator Or Baseline	Non-isotopic analog or external calibration.
Quantified Difference	Accuracy can be improved from >30% bias to <10% bias in matrix-heavy samples.
Conditions	General principle of LC-MS/MS bioanalysis; specific to analysis of tazarotenic acid in porcine skin homogenate.

Why This Matters

This is essential for obtaining accurate drug/metabolite concentrations from complex biological matrices (e.g., skin, plasma), where matrix effects can otherwise lead to grossly inaccurate results.

• [1] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-30. View Source
• [2] Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies. Chem Res Toxicol. 2008;21(9):1672-1689. View Source

Tazarotenic Acid-13C2,d2: Research Applications

Dermal Pharmacokinetic Quantification

In preclinical studies evaluating the dermal penetration and metabolism of tazarotene formulations (e.g., creams, gels), Tazarotenic acid-13C2,d2 is essential for accurately quantifying the active metabolite tazarotenic acid in skin tissue samples via LC-MS/MS [1]. Its use as a SIL-IS compensates for the highly variable matrix effects inherent to tissue homogenates, providing the precision and accuracy necessary to establish a reliable pharmacokinetic profile in the target organ.

Plasma Bioanalytical Validation

When developing and validating a clinical or preclinical LC-MS/MS method for the simultaneous determination of tazarotene and tazarotenic acid in plasma, Tazarotenic acid-13C2,d2 is the optimal internal standard for the metabolite component [2]. Its use ensures the method meets regulatory guidelines (e.g., FDA, EMA) for accuracy and precision, and provides the robust data necessary for assessing systemic exposure and potential toxicity following topical or systemic administration.

In Vitro Metabolism Studies

Researchers using in vitro models (e.g., hepatocytes, microsomes, or reconstructed human epidermis) to study the metabolism of tazarotene to its active metabolite can employ Tazarotenic acid-13C2,d2 as a recovery and quantification standard. By spiking the labeled standard into the incubation media post-experiment, scientists can accurately determine the absolute amount of tazarotenic acid produced, accounting for any losses during sample workup. This provides a more accurate measure of metabolic turnover than relying on relative peak areas alone.

Formulation Quality Control

During the development of topical tazarotene products, Tazarotenic acid-13C2,d2 can serve as a high-purity reference standard for developing and validating stability-indicating assays. It can be used to quantify the formation of the tazarotenic acid metabolite as a potential impurity or degradation product in the final drug product over time, ensuring formulation stability and regulatory compliance .

Application

Selection Property

Validation Focus

Dermal PK quantification

Co-eluting SIL-IS for matrix-effect compensation

Accuracy in skin tissue homogenate LC-MS/MS

Plasma bioanalytical validation

Stable isotope-labeled internal standard

Method accuracy/precision evaluation per validation guidance

In vitro metabolism studies

Recovery and quantification standard

Metabolic turnover quantification and recovery correction

Formulation quality control

High-purity reference for impurity monitoring

Stability-indicating assay development

• [1] Yu-Ting Lu, Zhao-Liang Hu, Fang-Xian Shao, Min Song, Tai-Jun Hang. Simultaneous determination of tazarotene, clindamycin phosphate and their active metabolites in Bama mini-pig skin by LC-MS/MS: Application to the development of a tazarotene/clindamycin phosphate cream. J Pharm Biomed Anal. 2021;193:113722. View Source
• [2] Hamzehpour H, Hauksson KH, Jónsson H, Gizurarson S, Snorradottir BS. Optimization and Validation of an Ultra-Performance Liquid Chromatography with Quadrupole Detector Mass Spectrometry Quantification Method for the Simultaneous Detection of Tazarotene and Tazarotenic Acid in Porcine Skin: An In Vitro Study. Int J Mol Sci. 2025;26(2):489. View Source